Cas no 128721-19-7 (5-(chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 5-(chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 128721-19-7
• MF: C₇H₁₃Cl₂N
• MW: 182.090820074081
• CID: 3703638
• PubChem ID: 14615850
• Update Time: 2025-06-08

5-(chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(chloromethyl)-1,2,5,6-tetrahydro-1-methyl-, hydrochloride
• 5-(chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride
• FUZGYEFDEQTVID-UHFFFAOYSA-N
• 128721-19-7
• EN300-24497137
• n-methyl-1,2,5,6-tetrahydronicotinyl chloride hydrochloride
• SCHEMBL1897876

• Inchi： 1S/C7H12ClN.ClH/c1-9-4-2-3-7(5-8)6-9;/h3H,2,4-6H2,1H3;1H
• InChI Key： FUZGYEFDEQTVID-UHFFFAOYSA-N
• SMILES： ClCC1=CCCN(C)C1.Cl

Computed Properties

• Exact Mass: 181.0425048Da
• Monoisotopic Mass: 181.0425048Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 5-(chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride

5-(Chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride: A Comprehensive Overview

5-(Chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride, also known by its CAS number 128721-19-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are widely studied for their potential applications in drug development and chemical synthesis. The structure of this compound is characterized by a six-membered ring system with a chloromethyl group at the 5-position and a methyl group at the 1-position, along with a hydrochloride counterion. These structural features contribute to its unique chemical properties and reactivity.

The synthesis of 5-(Chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride involves a series of well-defined chemical reactions. Typically, the starting material is a substituted pyridine or one of its derivatives. Through a combination of alkylation and hydrogenation steps, the desired tetrahydropyridine framework is formed. The introduction of the chloromethyl group at the 5-position is achieved via nucleophilic substitution or other suitable methods. The hydrochloride salt is formed by protonation of the nitrogen atom in the ring system under acidic conditions. This synthesis pathway has been optimized over time to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 5-(Chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride as a precursor for various bioactive compounds. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and neuroprotective drugs. The tetrahydropyridine scaffold is particularly appealing due to its ability to interact with cellular targets such as ion channels and enzymes involved in inflammatory pathways. Preclinical studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity in vitro and in animal models.

In addition to its pharmacological applications, 5-(Chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride has also found utility in organic synthesis as an intermediate for constructing complex molecules. Its reactivity towards various nucleophiles and electrophiles makes it a valuable building block for constructing heterocyclic compounds with diverse functionalities. Recent advancements in catalytic methods have further expanded its applicability in asymmetric synthesis and enantioselective reactions.

The physical properties of 5-(Chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride are well-documented. It exists as a white crystalline solid with a melting point of approximately 240°C. The compound is soluble in water and common organic solvents such as ethanol and dichloromethane. Its solubility profile makes it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The safety profile of this compound has been evaluated through standard toxicological studies. It exhibits low acute toxicity when administered orally or intravenously to laboratory animals. However, prolonged exposure or high doses may lead to adverse effects on liver function and other vital organs. These findings underscore the importance of proper handling and storage procedures when working with this compound in research settings.

In conclusion, 5-(Chloromethyl)-1-methyl-1,2,3,6-tetrahydropyridine hydrochloride, CAS number 128721-19-7, is a versatile compound with promising applications in drug discovery and chemical synthesis. Its unique structure and reactivity make it an invaluable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.